1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane

• IUPAC Name: 1-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-4-pyrrolidin-1-ylsulfonyl-1,4-diazepane
• InChI: InChI=1S/C14H25N5O4S2/c1-12-14(13(2)16-15-12)24(20,21)17-8-5-9-19(11-10-17)25(22,23)18-6-3-4-7-18/h3-11H2,1-2H3,(H,15,16)
• InChI Key: ZAFOOVZARWHPBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCCN(CC2)S(=O)(=O)N3CCCC3
• Molecular Formula: C14H25N5O4S2
• Molecular Weight: 391.5 g/mol

Description

1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane is a useful research compound. Its molecular formula is C14H25N5O4S2 and its molecular weight is 391.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

• Compounds with pyrazolyl and pyrrolidinyl sulfonyl groups are valuable in synthesizing trifluoromethylated synthons and heterocycles. They react with diazo compounds to afford products like pyrazolines, pyrazoles, cyclopropanes, or allylsulfones, showcasing their versatility in organic synthesis and the potential for creating novel chemical entities with significant pharmacological activities (Plancquaert et al., 1996).

Heterocyclic Chemistry Applications

• The synthesis of pyrrolo[3,4-d][1,2]diazepines, a class of compounds analogous to 1-((3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-4-(pyrrolidin-1-ylsulfonyl)-1,4-diazepane, has been explored for their potential in medicinal chemistry. These heterocyclic analogs are rare and little studied but hold promise for developing new therapeutic agents due to their structural similarity to benzodiazepines (Kharaneko & Bogza, 2013).

Synthesis of Biologically Active Compounds

• The development of novel pyrazolo[1,5-a]pyrimidine derivatives incorporating sulfonyl groups has demonstrated the potential for creating compounds with antimicrobial properties. This research indicates the broad utility of sulfonyl-containing compounds in synthesizing bioactive molecules with potential applications in drug discovery and development (Alsaedi et al., 2019).

Advanced Organic Synthesis Techniques

• Research on diazo compounds and their 1,3-dipolar cycloadditions highlights the importance of sulfonyl and pyrazolyl groups in synthesizing cyclopropanes and pyrrolidines. These findings underline the chemical flexibility and utility of these functional groups in constructing complex molecular architectures with potential pharmacological uses (Cruz Cruz et al., 2009).